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Compound of Interest

Compound Name: MeOSuc-AAPV-AMC

Cat. No.: B15553072

Get Quote

MeOSuc-AAPV-AMC: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of MeOSuc-AAPV-AMC, a widely used fluorogenic substrate in

elastase research. This document details experimental protocols and presents key quantitative

data to facilitate its effective use in laboratory settings.

Core Chemical Properties and Structure
MeOSuc-AAPV-AMC, with the full chemical name N-(Methoxy-succinyl)-L-Alanyl-L-Alanyl-L-

Prolyl-L-Valyl-7-amino-4-methylcoumarin, is a synthetic tetrapeptide covalently linked to a

fluorescent reporter molecule, 7-amino-4-methylcoumarin (AMC).[1][2][3] Its design as a

fluorogenic substrate is predicated on the specific recognition and cleavage of the peptide

sequence by elastases, particularly human neutrophil elastase.[4][5]
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The substrate in its intact form exhibits minimal fluorescence. However, upon enzymatic

cleavage of the amide bond between the valine residue and the AMC group by elastase, the

highly fluorescent AMC molecule is released. This liberation of AMC results in a measurable

increase in fluorescence intensity, which is directly proportional to the elastase activity in the

sample. The excitation and emission maxima for the cleaved AMC are approximately 380 nm

and 460 nm, respectively.

Quantitative Data Summary
For ease of reference and experimental design, the key quantitative parameters of MeOSuc-
AAPV-AMC are summarized in the table below.

Property Value Source(s)

Molecular Weight 627.69 g/mol

Molecular Formula C31H41N5O9

CAS Number 72252-90-5

Excitation Wavelength (Ex) ~380 nm

Emission Wavelength (Em) ~460 nm

Michaelis Constant (Km)

130 µM for neutrophil elastase,

362 µM for human leukocyte

and porcine pancreatic

elastase

Purity ≥95% (HPLC)

Appearance White solid

Experimental Protocols
The following section provides a detailed methodology for a standard in vitro elastase activity

assay using MeOSuc-AAPV-AMC.

Reagent Preparation
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Assay Buffer: A common buffer for elastase assays is 0.1 M Tris-HCl with 0.5 M NaCl,

adjusted to a pH of 8.0. Another suitable buffer is 200 mM Tris-HCl, 500 mM NaCl, and

0.05% Tween-20 at pH 8.0.

Substrate Stock Solution: Due to its limited solubility in aqueous solutions, MeOSuc-AAPV-
AMC should be dissolved in an organic solvent such as dimethyl sulfoxide (DMSO) to

prepare a concentrated stock solution (e.g., 10-20 mM). Sonication may be required to fully

dissolve the compound. Store the stock solution at -20°C or -80°C.

Enzyme Solution: Prepare a stock solution of the elastase enzyme (e.g., human neutrophil

elastase) in an appropriate buffer, and dilute it to the desired working concentration in the

assay buffer immediately before use.

Assay Procedure (96-well plate format)
Prepare Working Substrate Solution: Dilute the MeOSuc-AAPV-AMC stock solution in the

assay buffer to the desired final concentration. A typical final concentration is in the range of

10-400 μM. Note that some protocols suggest preparing a 2x concentrated working solution.

Plate Setup: Add the appropriate volume of assay buffer, test compounds (inhibitors or

activators), and vehicle controls to the wells of a 96-well microplate.

Enzyme Addition: Add the diluted enzyme solution to each well to initiate the reaction. The

final volume in each well should be consistent (e.g., 100-200 µL).

Incubation: Incubate the plate at a controlled temperature, typically 37°C.

Fluorescence Measurement: Measure the fluorescence intensity at regular intervals using a

microplate reader with excitation set to ~380 nm and emission to ~460 nm. The kinetic read

will allow for the determination of the reaction rate.

Data Analysis
The rate of the enzymatic reaction is determined by calculating the slope of the linear portion of

the fluorescence intensity versus time curve. This rate is proportional to the elastase activity.

For inhibitor studies, the percentage of inhibition can be calculated by comparing the reaction

rates in the presence and absence of the inhibitor.
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Visualized Pathways and Workflows
To further clarify the experimental process and the underlying mechanism, the following

diagrams are provided.

MeOSuc-AAPV AMC ElastaseSubstrate Binding MeOSuc-AAPV Free AMCEnzymatic Cleavage Fluorescence

Fluorescence Emission
(Ex: 380 nm, Em: 460 nm)

Click to download full resolution via product page

Diagram 1: Enzymatic cleavage of MeOSuc-AAPV-AMC by elastase.
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Diagram 2: A typical experimental workflow for an elastase assay.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15553072/docs?utm_src=pdf-body-img#chemical-properties-and-structure-of-meosuc-aapv-amc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Solubility
Proper storage and handling of MeOSuc-AAPV-AMC are crucial for maintaining its stability

and performance.

Storage: The solid compound should be stored at -20°C for long-term stability. Stock

solutions in DMSO should be stored at -80°C. It is important to protect the compound from

moisture and direct sunlight.

Solubility: MeOSuc-AAPV-AMC is highly soluble in DMSO (up to 100 mg/mL) and DMF. It

has limited solubility in aqueous buffers, hence the need for an organic solvent to prepare a

stock solution. When diluting the DMSO stock in an aqueous buffer, ensure thorough mixing

to prevent precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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